8-Chloro-3-(2,6-dichlorophenyl)-6-(trifluoromethyl)imidazo[1,5-a]pyridine

• IUPAC Name: 8-chloro-3-(2,6-dichlorophenyl)-6-(trifluoromethyl)imidazo[1,5-a]pyridine
• InChI: InChI=1S/C14H6Cl3F3N2/c15-8-2-1-3-9(16)12(8)13-21-5-11-10(17)4-7(6-22(11)13)14(18,19)20/h1-6H
• InChI Key: MPCCWSCXXDQUPE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C2=NC=C3N2C=C(C=C3Cl)C(F)(F)F)Cl
• Molecular Formula: C14H6Cl3F3N2
• Molecular Weight: 365.6 g/mol

Description

8-Chloro-3-(2,6-dichlorophenyl)-6-(trifluoromethyl)imidazo[1,5-a]pyridine, commonly referred to as CDTFP, is a heterocyclic compound used in a variety of scientific research applications. It is a synthesized compound that has a wide range of potential applications due to its unique structure and properties. CDTFP is a non-toxic and non-volatile compound with a low melting point and a high boiling point, making it an ideal choice for a variety of laboratory experiments. CDTFP has been used in a variety of studies, including those related to drug development, metabolic research, and biochemistry.

Scientific Research Applications

Chemical and Surface Analysis

Imidazo[1,5-a]pyridine derivatives have been explored for their inhibitory performance against corrosion, particularly in protecting mild steel from corrosion in acidic environments. These studies demonstrate the derivatives' potential as mixed-type inhibitors, supported by various analytical techniques including potentiodynamic polarization, electrochemical impedance spectroscopy, and density functional theory (DFT) calculations (Saady et al., 2021).

Luminescent Transition Metal Complexes

Another research focus is the synthesis of luminescent transition metal complexes using imidazo[1,2-a]pyridine derivatives. These complexes exhibit potential for various applications, including as fluorescent probes or in light-emitting devices, thanks to their distinct photophysical properties (Zhang et al., 2018).

Crystal Structure Analysis

Imidazo[1,5-a]pyridine derivatives have also been analyzed for their crystal structures, providing valuable insights into their molecular configurations and interactions. Such studies are crucial for understanding the structural basis of their chemical reactivity and potential applications in material science and chemistry (Kapoor et al., 2011).

Biological Screening

Although excluding information on drug use and side effects, it's worth noting that some imidazo[1,5-a]pyridine derivatives have been synthesized and assayed for biological activity, demonstrating the versatile potential of these compounds in fields beyond pharmacology (Bhuva et al., 2015).

Synthesis and Chemical Reactions

The synthesis of imidazo[1,5-a]pyridines has been a significant area of research, focusing on the development of new methods for creating these compounds. These studies not only explore the chemical reactivity of imidazo[1,5-a]pyridine derivatives but also their potential applications in the development of new materials and molecules with unique properties (Vuillermet et al., 2020).

Fluorination and Modification

Research has also explored the regioselective fluorination of imidazo[1,2-a]pyridines, highlighting the chemical versatility and potential for creating compounds with varied functional properties. Such modifications can lead to the development of novel materials with specific chemical and physical characteristics (Liu et al., 2015).